Cas no 105836-28-0 (Benzoic acid, 2-fluoro-3-hydroxy-, ethyl ester)

• Product Name: Benzoic acid, 2-fluoro-3-hydroxy-, ethyl ester
• CAS No: 105836-28-0
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 1168756
• PubChem ID: 13722802
• Update Time: 2025-06-08

Benzoic acid, 2-fluoro-3-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-3-hydroxy-, ethyl ester
• ethyl 2-fluoro-3-hydroxybenzoate
• AMY14714
• DTXSID00547647
• ethyl2-fluoro-3-hydroxybenzoate
• 2-Fluoro-3-hydroxy-benzoic acid ethyl ester
• SCHEMBL7728983
• DB-416259
• 105836-28-0

• Inchi： 1S/C9H9FO3/c1-2-13-9(12)6-4-3-5-7(11)8(6)10/h3-5,11H,2H2,1H3
• InChI Key： GCYCCDMPSNIVDM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(=O)OCC)O

Computed Properties

• Exact Mass: 184.05357
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 293.8±25.0 °C at 760 mmHg
• Flash Point: 131.5±23.2 °C
• PSA: 46.53
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzoic acid, 2-fluoro-3-hydroxy-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2-fluoro-3-hydroxy-, ethyl ester

Benzoic acid, 2-fluoro-3-hydroxy-, ethyl ester (CAS No. 105836-28-0): A Comprehensive Overview

Benzoic acid, 2-fluoro-3-hydroxy-, ethyl ester, identified by its Chemical Abstracts Service (CAS) number CAS No. 105836-28-0, is a fluorinated phenolic ester that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and agrochemicals. The presence of both a fluoro and hydroxyl substituent on the benzene ring imparts distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications.

The< strong>ethyl ester moiety in the molecule not only influences its solubility and bioavailability but also provides a reactive site for further functionalization. This compound has been studied extensively for its pharmacological properties, including its potential as an intermediate in the synthesis of various bioactive molecules. The fluorine atom, in particular, is known to enhance the metabolic stability and binding affinity of drug candidates, making it a crucial element in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles. Studies have shown that the introduction of fluorine atoms into aromatic rings can significantly alter the electronic distribution and steric environment of molecules, leading to more potent and selective interactions with biological targets. Benzoic acid, 2-fluoro-3-hydroxy-, ethyl ester exemplifies this trend, as it combines the benefits of both fluorine and hydroxyl functionalities.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of various pharmacologically active agents. For instance, it has been utilized in the preparation of fluorinated analogs of natural products that exhibit antimicrobial and anti-inflammatory properties. The< strong>fluoro-substituted benzene ring enhances the lipophilicity of these compounds, facilitating their absorption and distribution within biological systems. Additionally, the< strong>hydroxyl group provides a site for hydrogen bonding interactions, which can improve binding affinity to biological targets.

The< strong>ethyl ester functionality also plays a critical role in determining the overall properties of this compound. Esters are generally more lipophilic than their corresponding carboxylic acids, which can be advantageous for oral bioavailability. Furthermore, esters can be hydrolyzed under specific conditions to yield carboxylic acids, providing a versatile route for further chemical transformations.

Recent research has highlighted the potential applications of< strong>Benzoic acid, 2-fluoro-3-hydroxy-, ethyl ester in the field of agrochemicals. Fluorinated compounds are known to exhibit enhanced resistance to degradation by environmental factors, making them more effective as active ingredients in pesticides and herbicides. The combination of fluoro and hydroxyl groups in this molecule contributes to its stability and efficacy against various plant pathogens.

The synthesis of< strong>Benzoic acid, 2-fluoro-3-hydroxy-, ethyl ester involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by hydroxylation and fluorination. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been explored to improve synthetic efficiency.

In conclusion, Benzoic acid, 2-fluoro-3-hydroxy-, ethyl ester (CAS No. 105836-28-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the presence of both fluoro and hydroxyl substituents along with an ethyl ester moiety, make it a valuable intermediate for further chemical modifications. The growing interest in fluorinated compounds underscores the importance of this molecule in modern chemical research.